Isoflavan

• CAS RN: 4737-26-2
• Molecular Formula: C15H14O
• Molecular Weight: 210.27
• IUPAC Name: 3-phenyl-3,4-dihydro-2H-chromene
• InChI: InChI=1S/C15H14O/c1-2-6-12(7-3-1)14-10-13-8-4-5-9-15(13)16-11-14/h1-9,14H,10-11H2
• SMILES: C1C(COC2=CC=CC=C21)C3=CC=CC=C3
• synonyms: 3,4-Dihydro-3-phenyl-2H-1-benzopyran; 3-Phenylchroman

Description

Isoflavan is the simplest member of the class of isoflavans that is chromane substituted by a phenyl substituent at position 3.

Scientific Research Applications

Cardiovascular, Bone, and Menopausal Health

• Isoflavones have been shown to positively impact cardiovascular health, bone and muscle health, cancer, menopausal symptoms, obesity, thyroid function, and cognitive function in postmenopausal women (Perna et al., 2016).

Therapeutic Applications

• Isoflavones like genistein are used in natural drugs or diet supplements for treating menopausal symptoms and as antioxidants. They have potential therapeutic applications in genetic disorders like Sanfilippo disease (Piotrowska et al., 2010).

Historical Overview

• Historical research reveals that isoflavones, due to their estrogenic effects, were studied for various purposes including as growth promoters in the animal feed industry and later for disease prevention and alleviating menopausal symptoms (Messina, 2010).

Methodological Considerations

• An NIH workshop provided guidance for designing and evaluating intervention studies involving soy protein/isoflavones, focusing on methods to assess soy in foods and supplements and their efficacy or safety (Klein et al., 2010).

Patent Analysis

• A study analyzed patents involving isoflavones, focusing on healthcare products, dietary supplements, and their use in cosmetic products. This study highlights the technological innovations and applications of isoflavones (Nemitz et al., 2016).

Skeletal Health

• Research on isoflavones like genistein and daidzein suggests potential benefits in preventing and treating osteoporosis, although more human trials are needed to confirm these effects (Migliaccio & Anderson, 2003).

Antioxidant Activity

• Isoflavones and their metabolites exhibit significant antioxidant activities, suggesting physiological relevance in consuming soy products (Rüfer & Kulling, 2006).

Platelet Function

• Isoflavones may have beneficial effects more related to platelet function than improving traditional cardiovascular risk factors (Garrido et al., 2006).

Chemoprotective and Hormonal Disorders

• Isoflavones are considered chemoprotective and used in alternative therapy for hormonal disorders, cancer, cardiovascular diseases, osteoporosis, and menopausal symptoms (Křížová et al., 2019).

Bone Density in Women

• A study found that isoflavone supplements attenuated bone loss and had a potentially protective effect on the lumbar spine in women (Atkinson et al., 2004).

Immune Function in Postmenopausal Women

• Isoflavone intervention in postmenopausal women resulted in higher B cell populations and protection against DNA damage (Ryan-Borchers et al., 2006).

Comprehensive Review of Beneficial Effects

• Isoflavones have been shown to benefit bone health, reduce the risk of certain cancers, and alleviate menopausal symptoms, although results should be interpreted cautiously (Gómez-Zorita et al., 2020).

Skin-Aging Effects

• Dietary isoflavones showed anti-aging effects on UV-damaged skin in a hairless mouse model, partly due to inhibitory effects on UV-induced collagen degradation (Kim et al., 2004).